N-(3-pyridylmethyl)dihydroepidoxorubicin
N-(3-pyridylmethyl)dihydroepidoxorubicin
Brand Name:
Vulcanchem
CAS No.:
145785-63-3
VCID:
VC0127888
InChI:
InChI=1S/C33H36N2O11/c1-15-28(38)19(35-13-16-5-4-8-34-12-16)9-23(45-15)46-21-11-33(43,22(37)14-36)10-18-25(21)32(42)27-26(30(18)40)29(39)17-6-3-7-20(44-2)24(17)31(27)41/h3-8,12,15,19,21-23,28,35-38,40,42-43H,9-11,13-14H2,1-2H3
SMILES:
CC1C(C(CC(O1)OC2CC(CC3=C2C(=C4C(=C3O)C(=O)C5=C(C4=O)C(=CC=C5)OC)O)(C(CO)O)O)NCC6=CN=CC=C6)O
Molecular Formula:
C33H36N2O11
Molecular Weight:
636.6 g/mol
N-(3-pyridylmethyl)dihydroepidoxorubicin
CAS No.: 145785-63-3
Main Products
VCID: VC0127888
Molecular Formula: C33H36N2O11
Molecular Weight: 636.6 g/mol
| CAS No. | 145785-63-3 |
|---|---|
| Product Name | N-(3-pyridylmethyl)dihydroepidoxorubicin |
| Molecular Formula | C33H36N2O11 |
| Molecular Weight | 636.6 g/mol |
| IUPAC Name | 9-(1,2-dihydroxyethyl)-6,9,11-trihydroxy-7-[5-hydroxy-6-methyl-4-(pyridin-3-ylmethylamino)oxan-2-yl]oxy-4-methoxy-8,10-dihydro-7H-tetracene-5,12-dione |
| Standard InChI | InChI=1S/C33H36N2O11/c1-15-28(38)19(35-13-16-5-4-8-34-12-16)9-23(45-15)46-21-11-33(43,22(37)14-36)10-18-25(21)32(42)27-26(30(18)40)29(39)17-6-3-7-20(44-2)24(17)31(27)41/h3-8,12,15,19,21-23,28,35-38,40,42-43H,9-11,13-14H2,1-2H3 |
| Standard InChIKey | WALUPLQPGQZNOB-UHFFFAOYSA-N |
| SMILES | CC1C(C(CC(O1)OC2CC(CC3=C2C(=C4C(=C3O)C(=O)C5=C(C4=O)C(=CC=C5)OC)O)(C(CO)O)O)NCC6=CN=CC=C6)O |
| Canonical SMILES | CC1C(C(CC(O1)OC2CC(CC3=C2C(=C4C(=C3O)C(=O)C5=C(C4=O)C(=CC=C5)OC)O)(C(CO)O)O)NCC6=CN=CC=C6)O |
| Synonyms | N-(3-pyridylmethyl)dihydroepidoxorubicin YM 4 YM-4 YM4 doxorubicin analog |
| PubChem Compound | 3081881 |
| Last Modified | Nov 11 2021 |
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